Cas no 3313-26-6 ((Z)-Thiothixene)

• Product name: (Z)-Thiothixene
• CAS No: 3313-26-6
• MF: C₂₃H₂₉N₃O₂S₂
• MW: 443.625262975693
• MDL: MFCD00599591
• CID: 93729
• PubChem ID: 941651

(Z)-Thiothixene Chemical and Physical Properties

Names and Identifiers

• tiotixene
• thiothixene
• N,N-dimethyl-9-(3-(4-methylpiperazin-1-yl)propylidene)thioxanthene-2-sulphonamide
• Cis-Thiothixene
• (Z)-Thiothixene
• cis-Thiothixene N,N-Dimethyl-9-[3-(4-methyl-1-piperazinyl)propylidene]thioxanthene-2-sulfonamide
• N,N-Dimethyl-9-[3-(4-methyl-1-piperazinyl)propylidene]thioxanthene-2-sulfonamide
• THIOTHIXENE [ORANGE BOOK]
• NSC-108165
• N05AF04
• Tiotixeno [INN-Spanish]
• HMS2230F08
• AKOS015850761
• 3313-26-6
• DTXCID203658
• Thioxanthene-2-sulfonamide, N,N-dimethyl-9-(3-(4-methyl-1-piperazinyl)propylidene)-, (Z)-
• 9H-Thioxanthene-2-sulfonamide, N,N-dimethyl-9-[3-(4-methyl-1-piperazinyl)propylidene]-
• Tiotixenum
• P-4657-B
• D00374
• MLS006010662
• TIOTIXENE [WHO-DD]
• 5591-45-7
• Thiothixene, United States Pharmacopeia (USP) Reference Standard
• Tiotixenum [INN-Latin]
• CP-12252-1
• TIOTIXENE [JAN]
• cis-Thiothixene, 1mg/ml in Methanol
• BIDD:PXR0153
• Orbinamon
• Thiothixene (USP)
• THIOTHIXENE [USP MONOGRAPH]
• NSC 108165
• AS-16925
• Navane
• (9Z)-N,N-dimethyl-9-[3-(4-methylpiperazin-1-yl)propylidene]-9H-thioxanthene-2-sulfonamide
• THIOTHIXENE [USP-RS]
• TIOTIXENE (MART.)
• N,N-Dimethyl-9-[3-(4-methyl-1-piperazinyl)propylidene]-9H-thioxanthene-2-sulfonamide #
• {2-(Dimethylsulfamoyl)-[9-(4-methyl-1-piperazinyl)propylidene]thiox} anthene
• CHEBI:9571
• Navane (TN)
• UNII-7318FJ13YJ
• Lopac0_001144
• PDSP2_000622
• 9H-Thioxanthene-2-sulfonamide, N,N-dimethyl-9-[3-(4-methyl-1-piperazinyl)propylidene]-, (9Z)-; 9H-Thioxanthene-2-sulfonamide, N,N-dimethyl-9-[3-(4-methyl-1-piperazinyl)propylidene]-, (Z)-; Thioxanthene-2-sulfonamide, N,N-dimethyl-9-[3-(4-methyl-1-piperazinyl)propylidene]-, (Z)- (8CI); Thiothixene; Tiotixene; cis-Thiothixene
• THIOTHIXENE [MI]
• NCGC00162353-01
• 9H-Thioxanthene-2-sulfonamide, N,N-dimethyl-9-(3-(4-methyl-1-piperazinyl)propylidene)-
• NSC108165
• 2-(Dimethylsulfamoyl)-(9-(4-methyl-1-piperazinyl)propylidene)thioxanthene
• Q2608288
• MLS000028463
• Opera_ID_626
• TIOTIXENE [MART.]
• Thiothixine
• P-4657B
• HY-108324
• THIOTHIXENE CIS-ISOMER [MI]
• Tiotixene [INN]
• THIOTHIXENE (USP MONOGRAPH)
• cis-N,N-Dimethyl-9-(3-(4-methyl-1-piperazinyl)propylidene)thioxanthene-2-sulfonamide
• Thioxanthene-2-sulfonamide, N,N-dimethyl-9-(3-(4-methyl-1-piperazinyl)propylidene)-
• CP 12252-1
• CP-12,252-1
• N,N-Dimethyl-9-(3-(4-methyl-1-piperazinyl)propylidene)thiaxanthene-2-sulfonamide
• DTXSID6023658
• (Z)-N,N-DIMETHYL-9-(3-(4-METHYL-1-PIPERAZINYL)PROPYLIDENE)THIOXANTHENE-2-SULFONAMIDE
• SMR000058396
• Tiotixene (JAN)
• Tiotixenum (INN-Latin)
• Thiothixene [USAN]
• (9Z)-N,N-Dimethyl-9-[3-(4-methyl-1-piperazinyl)propylidene]-9H-thioxanthene-2-sulfonamide
• Thiothixene hydrochloride
• CCG-205218
• 7318FJ13YJ
• CS-7959
• Thiothixene cis-isomer
• DB01623
• P-4657 B
• CP-12,252-1 base
• 9H-Thioxanthene-2-sulfonamide, N,N-dimethyl-9-(3-(4-methyl-1-piperazinyl)propylidene)-, (Z)-
• NS00098962
• DTXSID2091542
• Thiothixene (Z)
• THIOTHIXENE [VANDF]
• PDSP1_000625
• BDBM78576
• THIOTHIXENE (USP-RS)
• MFCD00079574
• (9Z)-N,N-dimethyl-9-[3-(4-methylpiperazin-1-yl)propylidene]thioxanthene-2-sulfonamide
• cid_941651
• Navan
• EN300-25360142
• N13214
• HMS3887A07
• Navaron
• GTPL212
• PDSP2_000038
• SCHEMBL34305
• Tiotixeno
• thiotixene
• Thiothixene, meets USP testing specifications
• PDSP1_000038
• (Z)-N,N-Dimethyl-9-(3-(4-methylpiperazin-1-yl)propylidene)-9H-thioxanthene-2-sulfonamide
• CHEMBL1201
• 9H-Thioxanthene-2-sulfonamide, N, {N-dimethyl-9-[3-(4-methyl-1-piperazinyl)propylidene]-,} (Z)-
• PDSP1_000626
• Tiotixeno (INN-Spanish)
• DA-59726

• MDL： MFCD00599591
• Inchi： InChI=1S/C23H29N3O2S2/c1-24(2)30(27,28)18-10-11-23-21(17-18)19(20-7-4-5-9-22(20)29-23)8-6-12-26-15-13-25(3)14-16-26/h4-5,7-11,17H,6,12-16H2,1-3H3/b19-8-
• InChI Key： GFBKORZTTCHDGY-UWVJOHFNSA-N
• SMILES： O=S(C1=CC(/C2=C\CCN3CCN(C)CC3)=C(SC4=C2C=CC=C4)C=C1)(N(C)C)=O

Computed Properties

• Exact Mass: 443.17000
• Monoisotopic Mass: 443.17011952g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 711
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 77.5Ų

Experimental Properties

• Color/Form: Uncertain
• PSA: 77.54000
• LogP: 4.42730
• Solubility: Uncertain

(Z)-Thiothixene Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Category Code： 22
• RTECS：XO1420000
• Hazardous Material Identification：
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases：R22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiopyrans 1-benzothiopyrans Thioxanthenes

Additional information on (Z)-Thiothixene

Comprehensive Overview of (Z)-Thiothixene (CAS No. 3313-26-6): Properties, Applications, and Research Insights

(Z)-Thiothixene (CAS No. 3313-26-6) is a thioxanthene derivative with significant pharmacological relevance. This compound, often referred to by its systematic name (Z)-N,N-Dimethyl-9-[3-(4-methylpiperazin-1-yl)propylidene]thioxanthene-2-sulfonamide, has garnered attention in both academic and industrial research due to its unique structural and functional properties. The Z-isomer of thiothixene is particularly notable for its stereospecific activity, which distinguishes it from other isomers in terms of efficacy and binding affinity.

In recent years, the demand for neuropharmacological compounds like (Z)-Thiothixene has surged, driven by increasing research into central nervous system (CNS) disorders. Search trends indicate growing interest in keywords such as "thiothixene mechanism of action", "Z-isomer bioavailability", and "thioxanthene derivatives in modern medicine". These queries reflect a broader curiosity about how stereochemistry influences drug performance—a hot topic in precision medicine and drug development.

The molecular structure of (Z)-Thiothixene features a thioxanthene backbone coupled with a piperazine moiety, contributing to its affinity for dopamine receptors. This structural configuration is critical for researchers investigating receptor-ligand interactions or designing novel analogs. Analytical techniques such as HPLC and chiral chromatography are frequently employed to isolate and characterize the Z-isomer, underscoring its importance in pharmaceutical quality control.

From a therapeutic perspective, (Z)-Thiothixene has been studied for its potential applications in managing neuropsychiatric conditions. While detailed clinical claims fall outside this discussion, it’s worth noting that public search data reveals frequent questions like "How does thiothixene compare to atypical antipsychotics?" and "What are the metabolic pathways of thioxanthenes?". Such inquiries highlight the compound’s relevance in comparative pharmacology and drug metabolism studies.

In synthetic chemistry, the preparation of (Z)-Thiothixene involves stereoselective synthesis to ensure the desired isomeric purity. Researchers often optimize parameters like solvent polarity and catalyst selection to enhance yield—a process detailed in patents and peer-reviewed journals. The compound’s CAS registry number (3313-26-6) serves as a universal identifier for sourcing and regulatory compliance, a detail frequently searched in chemical procurement databases.

Environmental and toxicological profiles of (Z)-Thiothixene are also areas of active investigation. With rising interest in green chemistry, queries such as "biodegradability of thioxanthene derivatives" or "ecotoxicology of CNS drugs" appear in scientific literature searches. These topics align with global efforts to assess the environmental impact of pharmaceutical compounds.

In summary, (Z)-Thiothixene (CAS No. 3313-26-6) represents a compelling case study in medicinal chemistry and drug design. Its stereochemistry, receptor interactions, and synthetic challenges make it a subject of enduring interest. As search trends evolve toward personalized therapeutics and sustainable pharma, this compound will likely remain a focal point for interdisciplinary research.